Cas no 194019-65-3 (3-Pyrrolidineaceticacid, 4-(1-methylethyl)-, (3R,4R)-)

3-Pyrrolidineaceticacid, 4-(1-methylethyl)-, (3R,4R)- structure
194019-65-3 structure
Product Name:3-Pyrrolidineaceticacid, 4-(1-methylethyl)-, (3R,4R)-
CAS No:194019-65-3
MF:C9H17NO2
MW:171.23678278923
CID:116499
PubChem ID:10920964
Update Time:2025-04-18

3-Pyrrolidineaceticacid, 4-(1-methylethyl)-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidineaceticacid, 4-(1-methylethyl)-, (3R,4R)-
    • 2-[(3R,4R)-4-propan-2-ylpyrrolidin-3-yl]acetic acid
    • 3-Pyrrolidineaceticacid,4-(1-methylethyl)-,(3R-trans)-(9CI)
    • 2-((3R,4R)-4-Isopropylpyrrolidin-3-yl)aceticacid
    • 194019-65-3
    • 2-((3R,4R)-4-Isopropylpyrrolidin-3-yl)acetic acid
    • DTXSID40448341
    • CTK0H1503
    • Inchi: 1S/C9H17NO2/c1-6(2)8-5-10-4-7(8)3-9(11)12/h6-8,10H,3-5H2,1-2H3,(H,11,12)/t7-,8+/m0/s1
    • InChI Key: GOSOSLNEDCOPDG-JGVFFNPUSA-N
    • SMILES: OC(C[C@H]1CNC[C@@H]1C(C)C)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.4
  • Topological Polar Surface Area: 49.3Ų
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